1-(2-(5,6,7,8-Tetrahydroquinolin-8-yl)phenyl)ethanone

• Molecular Formula: C17H17NO
• Molecular Weight: 251.32 g/mol
• IUPAC Name: 1-[2-(5,6,7,8-tetrahydroquinolin-8-yl)phenyl]ethanone
• InChI: InChI=1S/C17H17NO/c1-12(19)14-8-2-3-9-15(14)16-10-4-6-13-7-5-11-18-17(13)16/h2-3,5,7-9,11,16H,4,6,10H2,1H3
• InChI Key: BDCUPMSDJKAAFN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1C2CCCC3=C2N=CC=C3

Description

1-(2-(5,6,7,8-Tetrahydroquinolin-8-yl)phenyl)ethanone is an organic compound that features a quinoline derivative structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-(5,6,7,8-Tetrahydroquinolin-8-yl)phenyl)ethanone typically involves the reaction of 5,6,7,8-tetrahydroquinoline with a suitable phenyl ethanone derivative under controlled conditions. The reaction may require catalysts and specific temperature and pressure settings to achieve optimal yields .

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and high yield, making the compound suitable for commercial applications .

Chemical Reactions Analysis

Types of Reactions: 1-(2-(5,6,7,8-Tetrahydroquinolin-8-yl)phenyl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives with different functional groups.

Reduction: Reduction reactions can convert the compound into more saturated derivatives.

Substitution: The phenyl ring can undergo electrophilic or nucleophilic substitution reactions, leading to a variety of substituted products.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under appropriate conditions.

Major Products: The major products formed from these reactions include various substituted quinoline derivatives, which can have different functional groups attached to the phenyl ring or the quinoline moiety .

Scientific Research Applications

1-(2-(5,6,7,8-Tetrahydroquinolin-8-yl)phenyl)ethanone has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for anticancer and antimicrobial agents.

Materials Science: It is used in the development of organic semiconductors and light-emitting materials.

Biological Studies: The compound is investigated for its interactions with biological targets, including enzymes and receptors.

Mechanism of Action

The mechanism of action of 1-(2-(5,6,7,8-Tetrahydroquinolin-8-yl)phenyl)ethanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

5,6,7,8-Tetrahydroquinoline: A structurally related compound with similar chemical properties.

2-Phenylquinoline: Another quinoline derivative with distinct functional groups.

Uniqueness: 1-(2-(5,6,7,8-Tetrahydroquinolin-8-yl)phenyl)ethanone is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.